Cas no 60465-14-7 (N-(4-bromophenyl)piperidine-1-carboxamide)

• Product Name: N-(4-bromophenyl)piperidine-1-carboxamide
• CAS No: 60465-14-7
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• CID: 1623580
• PubChem ID: 694497
• Update Time: 2025-07-24

N-(4-bromophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-(4-bromophenyl)-
• N-(4-bromophenyl)piperidine-1-carboxamide
• 1-((4-BROMOPHENYL)CARBAMOYL)PIPERIDINE
• MLS000685101
• SR-01000241973-1
• N-(4-bromophenyl)-1-piperidinecarboxamide
• SCHEMBL14413756
• VU0040040-3
• SR-01000241973
• HMS2731P10
• SMR000291785
• AKOS002242899
• F1757-0456
• 60465-14-7
• CHEMBL1450259

• Inchi： 1S/C12H15BrN2O/c13-10-4-6-11(7-5-10)14-12(16)15-8-2-1-3-9-15/h4-7H,1-3,8-9H2,(H,14,16)
• InChI Key： LNBWMZSSEJQSNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 282.03685
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-bromophenyl)piperidine-1-carboxamide

Introduction to N-(4-bromophenyl)piperidine-1-carboxamide (CAS No 60465-14-7)

N-(4-bromophenyl)piperidine-1-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular formula and a well-defined structure. This compound, identified by the CAS number 60465-14-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 4-bromophenyl substituent and a piperidine ring in its molecular framework imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural motif of N-(4-bromophenyl)piperidine-1-carboxamide consists of a brominated aromatic ring connected to a piperidine core, which is further amide-linked to another phenyl group. This specific arrangement not only contributes to the compound's reactivity but also influences its interaction with biological targets. The bromine atom at the para position of the phenyl ring is particularly noteworthy, as it serves as a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The piperidine scaffold is known for its ability to enhance drug-like properties, including solubility, metabolic stability, and binding affinity. N-(4-bromophenyl)piperidine-1-carboxamide leverages these advantages, making it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. Researchers have utilized N-(4-bromophenyl)piperidine-1-carboxamide as a key building block in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating compounds with potential antitumor and anti-inflammatory activities. The versatility of this intermediate allows chemists to modify its structure in multiple ways, enabling the creation of libraries of derivatives with tailored biological profiles.

The bromine substituent on the phenyl ring is particularly advantageous for medicinal chemists. It provides a reactive site that can be easily transformed into other functional groups, such as thiols or amines, through palladium-catalyzed reactions. This flexibility has been exploited in the synthesis of complex molecules that mimic natural products or designed heterocycles. Additionally, the amide linkage in N-(4-bromophenyl)piperidine-1-carboxamide can be further modified to introduce additional pharmacophores, enhancing the compound's interaction with biological targets.

Recent advances in computational chemistry have also contributed to the understanding of N-(4-bromophenyl)piperidine-1-carboxamide's behavior. Molecular modeling studies have revealed insights into how this compound interacts with biological receptors, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches have complemented experimental efforts, allowing researchers to predict and optimize the pharmacological properties of derivatives more efficiently.

In addition to its synthetic utility, N-(4-bromophenyl)piperidine-1-carboxamide has shown promise in preclinical studies. Researchers have investigated its potential as an intermediate in the development of drugs targeting neurological disorders, such as Parkinson's disease and epilepsy. The piperidine moiety is known to modulate neurotransmitter activity, making it an attractive scaffold for neuroactive compounds. Further research is ongoing to explore how modifications to this core structure can enhance therapeutic efficacy while minimizing side effects.

The pharmaceutical industry has also recognized the importance of high-quality intermediates like N-(4-bromophenyl)piperidine-1-carboxamide. Manufacturers specializing in fine chemicals have developed robust synthetic routes to produce this compound with high purity and yield. These advancements ensure that researchers have access to reliable starting materials for their drug discovery programs. Moreover, stringent quality control measures are implemented to guarantee consistency across batches, which is crucial for downstream applications.

The future prospects for N-(4-bromophenyl)piperidine-1-carboxamide are promising, given its versatility and potential applications. As drug discovery continues to evolve, this compound is likely to play an increasingly important role in generating novel therapeutic agents. Ongoing research efforts aim to expand its utility by exploring new synthetic methodologies and uncovering novel biological activities. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.